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Compound of Interest

Compound Name: Dracaenoside F

Cat. No.: B15596159 Get Quote

Dracaenoside F: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Dracaenoside F is a steroidal saponin isolated from the fresh stems of Dracaena

cochinchinensis, a plant known for producing "dragon's blood," a traditional medicinal resin.

This document provides a comprehensive overview of the known physical, chemical, and

biological properties of Dracaenoside F, intended to serve as a technical guide for researchers

and professionals in drug development. Due to the limited availability of public data, this guide

synthesizes information from supplier specifications, related studies on similar compounds, and

the primary isolation literature. All quantitative data is presented in structured tables, and where

applicable, hypothetical signaling pathways and experimental workflows are visualized.

Physicochemical Properties
Dracaenoside F is a complex steroidal saponin. Its core chemical and physical properties are

summarized below.
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Property Value Source

CAS Number 109460-83-5 Commercial Suppliers

Molecular Formula C₃₉H₆₂O₁₃ [1][2]

Molecular Weight 738.90 g/mol [1][2]

Synonyms

β-D-Glucopyranoside,

(3β,25R)-14-hydroxyspirost-5-

en-3-yl 2-O-(6-deoxy-α-L-

mannopyranosyl)-

[2]

Physical Properties
Property Value Notes

Appearance White to off-white powder/solid
General observation for

purified saponins

Melting Point Not available
Specific experimental data is

not publicly available.

Boiling Point
867.7 ± 65.0 °C (at 760

mmHg)

Predicted value from supplier

data.

Density 1.38 ± 0.1 g/cm³
Predicted value from supplier

data.[2]

Solubility
Dracaenoside F exhibits limited solubility in aqueous solutions and requires organic solvents

or solubilizing agents for the preparation of stock solutions.
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Solvent System Solubility Application

DMSO ≥ 100 mg/mL (with sonication) In vitro stock solution

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL In vivo formulation

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL In vivo formulation

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL In vivo formulation

Data sourced from commercial suppliers.

Spectral Data
Detailed spectral data for Dracaenoside F is not readily available in the public domain. The

primary literature from Zheng QA, et al. (2004) would contain the original ¹H-NMR, ¹³C-NMR,

and Mass Spectrometry data used for its structural elucidation. Researchers should refer to this

publication for definitive spectral information.

Note: Commercial suppliers may provide batch-specific spectral data upon request.

Biological Activity and Potential Mechanisms of
Action
As a steroidal saponin, Dracaenoside F is part of a class of compounds known for a wide

range of biological activities, including anti-inflammatory, anti-proliferative, and anti-microbial

effects.[3] Specific studies on the biological activities and signaling pathways of Dracaenoside
F are limited. However, based on the activities of other structurally related saponins and

flavonoids found in Dracaena species, potential mechanisms can be hypothesized.

Potential Anti-inflammatory Activity
Flavonoids and saponins from Dracaena cochinchinensis have demonstrated anti-inflammatory

properties.[3] A plausible mechanism of action for Dracaenoside F could involve the

modulation of key inflammatory signaling pathways such as the Mitogen-Activated Protein
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Kinase (MAPK) and Phosphoinositide 3-kinase (PI3K)/Akt pathways. These pathways are

central regulators of the inflammatory response.

Below is a hypothetical signaling pathway diagram illustrating how Dracaenoside F might exert

anti-inflammatory effects.
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Caption: Hypothetical Anti-Inflammatory Signaling Pathway of Dracaenoside F.
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Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Dracaenoside F are

described in the primary literature. Below is a generalized workflow based on standard

phytochemical extraction and analysis techniques.

General Isolation and Purification Workflow
The isolation of Dracaenoside F from Dracaena cochinchinensis typically involves a multi-step

process to separate the compound from a complex mixture of natural products.
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Caption: Generalized Workflow for the Isolation of Dracaenoside F.

Protocol for In Vitro Solution Preparation
Objective: To prepare a 100 mg/mL stock solution of Dracaenoside F in DMSO.
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Materials:

Dracaenoside F

Dimethyl sulfoxide (DMSO), cell culture grade

Vortex mixer

Ultrasonic bath

Procedure:

Weigh the desired amount of Dracaenoside F in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a final concentration of 100 mg/mL.

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath and sonicate

until the solution is clear.

Store the stock solution at -20°C or -80°C for long-term storage.

Protocol for In Vivo Formulation
Objective: To prepare a 2.5 mg/mL dosing solution of Dracaenoside F.

Materials:

Dracaenoside F stock solution in DMSO (e.g., 25 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure (for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline formulation):
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To prepare 1 mL of the final solution, start with 400 µL of PEG300 in a sterile tube.

Add 100 µL of the 25 mg/mL Dracaenoside F stock solution in DMSO and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL.

Mix thoroughly before administration. The final solution should be clear.

Conclusion and Future Directions
Dracaenoside F is a steroidal saponin with potential biological activities, yet it remains an

understudied natural product. This technical guide consolidates the currently available

information on its physical and chemical properties. A significant gap in the public domain is the

detailed spectral data and specific biological mechanism of action. Future research should

focus on:

Comprehensive Spectroscopic Analysis: Publication of detailed 1D and 2D NMR data, as

well as high-resolution mass spectrometry fragmentation analysis.

Biological Screening: A broad-based screening of Dracaenoside F against various cell lines

(e.g., cancer, immune cells) to identify key biological effects.

Mechanism of Action Studies: Elucidation of the specific signaling pathways modulated by

Dracaenoside F to understand its molecular targets.

In Vivo Efficacy Studies: Evaluation of the therapeutic potential of Dracaenoside F in animal

models of disease, guided by in vitro findings.

The information presented herein provides a foundational resource for scientists and

researchers to initiate further investigation into the therapeutic potential of Dracaenoside F.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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